Cas no 189333-88-8 (1,9,12-trioxa-3-azadispiro4.2.4^{8}.2^{5}tetradecan-2-one)

• Product Name: 1,9,12-trioxa-3-azadispiro4.2.4^{8}.2^{5}tetradecan-2-one
• CAS No: 189333-88-8
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD21266636
• CID: 115621
• PubChem ID: 22975582
• Update Time: 2025-07-17

1,9,12-trioxa-3-azadispiro4.2.4^{8}.2^{5}tetradecan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,9,12-Trioxa-3-azadispiro[4.2.4.2]tetradecan-2-one(9CI)
• 1,9,12-Trioxa-3-azadispiro[4.2.4.2]tetradecan-2-one
• 4,9,12-trioxa-2-azadispiro[4.2.4⁸.2⁵]tetradecan-3-one
• 1,9,12-trioxa-3-azadispiro4.2.4^{8}.2^{5}tetradecan-2-one
• 4,9,12-trioxa-2-azadispiro[4.2.48.25]tetradecan-3-one
• SCHEMBL23871749
• Z1266873977
• 1,9,12-Trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one
• 189333-88-8
• DTXSID60629276
• EN300-9303326
• AKOS014923270
• 1,9,12-Trioxa-3-azadispiro[4.2.4~8~.2~5~]tetradecan-2-one
• CS-0264524

• MDL： MFCD21266636
• Inchi： 1S/C10H15NO4/c12-8-11-7-9(15-8)1-3-10(4-2-9)13-5-6-14-10/h1-7H2,(H,11,12)
• InChI Key： IDGSNIMTQKWENO-UHFFFAOYSA-N
• SMILES： O1C(NCC21CCC1(CC2)OCCO1)=O

Computed Properties

• Exact Mass: 213.10015
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.79

Additional information on 1,9,12-trioxa-3-azadispiro4.2.4^{8}.2^{5}tetradecan-2-one

Comprehensive Overview of 1,9,12-Trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one (CAS No. 189333-88-8)

The compound 1,9,12-trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one (CAS No. 189333-88-8) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. Its intricate spirocyclic framework, featuring oxygen and nitrogen atoms, makes it a valuable scaffold for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, material science, and catalysis due to its molecular rigidity and functional group versatility.

In recent years, the demand for spirocyclic compounds like 1,9,12-trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one has surged, driven by their ability to mimic natural product architectures. This compound’s CAS No. 189333-88-8 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its synthetic routes and derivatization strategies are hot topics in organic chemistry forums, with many researchers exploring its use as a building block for complex molecular systems.

One of the most intriguing aspects of 1,9,12-trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one is its potential role in addressing challenges in medicinal chemistry. Its spirocyclic core offers enhanced metabolic stability and selective binding properties, making it a candidate for targeting hard-to-treat diseases. For instance, its derivatives are being investigated for their anti-inflammatory and neuroprotective effects, aligning with the current focus on neurodegenerative disorders like Alzheimer’s and Parkinson’s diseases.

From a material science perspective, this compound’s rigid structure contributes to its utility in designing high-performance polymers and coordination complexes. Its oxygen and nitrogen-rich framework allows for interactions with metal ions, opening doors to applications in catalysis and sensor development. These properties are particularly relevant in the context of sustainable chemistry, where researchers seek eco-friendly alternatives for industrial processes.

The synthesis of 1,9,12-trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one often involves multi-step reactions, including cyclization and oxidation steps. Optimizing these processes is a key area of research, as it impacts the compound’s scalability and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in improving yields and reducing reaction times, addressing common bottlenecks in its production.

In the realm of computational chemistry, molecular modeling studies of CAS No. 189333-88-8 have provided insights into its conformational preferences and electronic properties. Such studies are crucial for rational drug design, enabling researchers to predict how modifications to the spirocyclic core might enhance its bioactivity. This interdisciplinary approach bridges the gap between theoretical and experimental chemistry, fostering innovation in molecule design.

As the scientific community continues to explore the potential of 1,9,12-trioxa-3-azadispiro[4.2.4^{8}.2^{5}]tetradecan-2-one, its applications are expected to expand further. Whether in pharmaceuticals, materials, or catalysis, this compound exemplifies the power of heterocyclic chemistry in solving modern challenges. Its CAS No. 189333-88-8 will undoubtedly remain a focal point in research databases and industry discussions for years to come.